8-(3,5-dimethylphenyl)-3-(2-methoxyethyl)-1,7-dimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione

Specification

• CAS No.: 896594-67-5
• Molecular Formula: C20H23N5O3
• Molecular Weight: 381.436
• IUPAC Name: 6-(3,5-dimethylphenyl)-2-(2-methoxyethyl)-4,7-dimethylpurino[7,8-a]imidazole-1,3-dione
• Standard InChI: InChI=1S/C20H23N5O3/c1-12-8-13(2)10-15(9-12)25-14(3)11-24-16-17(21-19(24)25)22(4)20(27)23(18(16)26)6-7-28-5/h8-11H,6-7H2,1-5H3
• Standard InChI Key: ZMRKASWUNDWIDN-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC(=C1)N2C(=CN3C2=NC4=C3C(=O)N(C(=O)N4C)CCOC)C)C

Introduction

Chemical Classification

The compound is a derivative of purine fused with an imidazole ring system. Its structure includes:

• A purine core modified with an imidazo[2,1-f] fusion.

• Substituents such as:

  • A 3,5-dimethylphenyl group at the 8-position.

  • A 2-methoxyethyl group at the 3-position.

  • Two methyl groups at the 1 and 7 positions.

Potential Applications

Compounds with similar purine-imidazole frameworks are often investigated for:

• Pharmacological activities: Purine derivatives are widely studied as potential antiviral, anticancer, and enzyme-inhibiting agents due to their ability to interact with biological macromolecules like DNA and proteins.

• Biochemical relevance: The purine scaffold is central to many biologically active molecules such as nucleotides and coenzymes.

Research Directions

To fully characterize this compound, the following studies would be necessary:

• Synthesis: Establishing a synthetic pathway using standard organic chemistry techniques like alkylation or aromatic substitution.

• Spectroscopic Analysis: Employing NMR (¹H and ¹³C), IR, and MS to confirm its structure.

• Biological Evaluation: Screening for activity against enzymes or receptors of interest.

If you have access to additional resources or databases beyond those excluded (e.g., BenchChem or SMolecule), they may provide further insights into this compound.